Cas no 1221820-83-2 ((1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane)

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane structure
1221820-83-2 structure
Product Name:(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
CAS No:1221820-83-2
MF:C7H10F3N
MW:165.156212329865
CID:5098308
PubChem ID:47003451
Update Time:2023-11-24

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

    • Rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
    • (1R,6R,7R)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
    • (1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
    • Inchi: 1S/C7H10F3N/c8-7(9,10)5-4-2-1-3-11-6(4)5/h4-6,11H,1-3H2/t4-,5-,6-/m1/s1
    • InChI Key: CEPLETWJBJZUIU-HSUXUTPPSA-N
    • SMILES: FC([C@H]1[C@H]2[C@@H]1CCCN2)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 166
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-144905-1.0g
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
1221820-83-2
1.0g
$0.0 2023-07-09
Enamine
EN300-144905-1000mg
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
1221820-83-2
1000mg
$0.0 2023-09-29
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd